Cas no 2680612-69-3 (8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid
• CAS No: 2680612-69-3
• MF: C₁₁H₁₄F₃NO₅S
• MW: 329.292772769928
• CID: 5620336
• PubChem ID: 165938247
• Update Time: 2025-05-30

8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• EN300-28295306
• 2680612-69-3
• 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid

• Inchi： 1S/C11H14F3NO5S/c12-11(13,14)9(18)15-6-10(5-7(15)8(16)17)1-3-21(19,20)4-2-10/h7H,1-6H2,(H,16,17)
• InChI Key： NLHREHXHLDXJDO-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CN(C(C(F)(F)F)=O)C(C(=O)O)C2)(=O)=O

Computed Properties

• Exact Mass: 329.05447821g/mol
• Monoisotopic Mass: 329.05447821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 100Ų

Additional information on 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid

8,8-Dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic Acid (CAS No. 2680612-69-3): A Comprehensive Overview

In the ever-evolving field of organic chemistry, 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid (CAS No. 2680612-69-3) has emerged as a compound of significant interest. This spirocyclic compound combines unique structural features, including a sulfone moiety and a trifluoroacetyl group, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers are increasingly focusing on its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The molecular structure of 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid features a spiro[4.5]decane core, which is known for its conformational rigidity and ability to mimic bioactive scaffolds. The presence of the trifluoroacetyl group enhances its electrophilic character, making it a versatile building block for further chemical modifications. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry for their diverse biological activities.

One of the most intriguing aspects of CAS No. 2680612-69-3 is its potential role in addressing current challenges in drug development. With the rise of antibiotic resistance and the need for new therapeutic agents, this compound's unique sulfone and carboxylic acid functionalities offer promising avenues for creating novel antimicrobial and anti-inflammatory agents. Additionally, its spirocyclic architecture aligns with the growing trend in pharmaceutical research towards structurally complex molecules that can target previously undruggable pathways.

The synthesis of 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid typically involves multi-step reactions, starting from readily available precursors. Key steps often include the introduction of the sulfone group via oxidation and the incorporation of the trifluoroacetyl moiety through acylation reactions. Researchers have optimized these processes to achieve high yields and purity, making the compound accessible for further exploration in various applications.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like CAS No. 2680612-69-3. Recent advancements in catalytic methods and solvent-free reactions have shown promise in reducing the environmental impact of its production. This aligns with the broader industry shift towards eco-friendly and cost-effective manufacturing processes, which are increasingly demanded by regulatory bodies and consumers alike.

The versatility of 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid extends beyond pharmaceuticals. Its unique structural properties make it a candidate for applications in material science, particularly in the development of advanced polymers and coatings. The sulfone group can impart thermal stability and chemical resistance, while the carboxylic acid functionality allows for further functionalization, enabling the design of tailored materials with specific properties.

Market trends indicate a rising demand for spirocyclic compounds like CAS No. 2680612-69-3, driven by their expanding applications in drug discovery and material science. Leading chemical suppliers are scaling up production to meet the needs of academic and industrial researchers. Furthermore, the compound's compatibility with modern high-throughput screening techniques positions it as a valuable tool in the quest for new bioactive molecules.

In conclusion, 8,8-dioxo-2-(2,2,2-trifluoroacetyl)-8lambda6-thia-2-azaspiro4.5decane-3-carboxylic acid (CAS No. 2680612-69-3) represents a fascinating example of how structural complexity can unlock new possibilities in chemistry. Its unique combination of sulfone, trifluoroacetyl, and spirocyclic features makes it a versatile intermediate with broad potential in pharmaceuticals, agrochemicals, and materials. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.